Cas no 2229108-51-2 (1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229108-51-2
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 5951998
• PubChem ID: 165718502
• Update Time: 2025-06-08

1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(4-bromo-3-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1923501
• 2229108-51-2

• Inchi： 1S/C12H13BrO2/c1-8-6-9(2-3-10(8)13)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： PBFNOSUXZHKWFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229108-51-2)

1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid, identified by its CAS number 2229108-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, which is known for its unique structural and functional properties. The cyclopropane moiety, a three-membered cyclic alkane, introduces rigidity and specific electronic characteristics that can influence the biological activity of the molecule.

The molecular structure of 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid incorporates both aromatic and aliphatic components, with the phenyl ring substituted at positions 3 and 4 by a methyl group and a bromine atom, respectively. This substitution pattern enhances the compound's potential for interactions with biological targets, making it a valuable scaffold for drug discovery. The presence of the carboxylic acid functional group at the terminal position of the cyclopropane ring further expands its utility in synthetic chemistry and pharmacological applications.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their distinctive pharmacological profiles. The rigid three-membered ring structure of cyclopropanes often leads to high binding affinity and selectivity when interacting with biological receptors. This property has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The bromine substituent in 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid also plays a crucial role in modulating the compound's reactivity and bioavailability.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopropane ring can serve as a scaffold for further functionalization, allowing chemists to design derivatives with tailored biological activities. For instance, researchers have explored the use of such compounds in the development of kinase inhibitors, which are essential in treating cancers and other chronic diseases. The carboxylic acid group provides a site for esterification or amidation, enabling the creation of prodrugs or conjugates that enhance delivery and efficacy.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid due to its structural features. Preclinical studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, modifications to the phenyl ring have shown promise in reducing inflammation by targeting cyclooxygenase (COX) enzymes or by modulating cytokine production. Additionally, the cyclopropane moiety has been found to enhance membrane permeability, which could improve oral bioavailability and systemic distribution.

The synthesis of 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The bromine atom's presence allows for further functionalization via palladium-catalyzed reactions, enabling access to a wide range of derivatives with different pharmacological profiles.

In conclusion, 1-(4-bromo-3-methylphenyl)methylcyclopropane-1-carboxylic acid represents an exciting opportunity for medicinal chemists seeking novel therapeutic agents. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.